Cas no 4156-59-6 (3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride)

• Product Name: 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride
• CAS No: 4156-59-6
• MF: C₁₀H₁₅ClN₂O₃
• MW: 246.690701723099
• MDL: MFCD07186251
• CID: 1513098
• PubChem ID: 45037025
• Update Time: 2025-11-02

3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 3,4,5-trimethoxy-, monohydrochloride
• 3,4,5-trimethoxybenzenecarboximidamide,hydrochloride
• 3,4,5-TRIMETHOXYBENZO-AMIDITE HYDROCLORIDE
• 3,4,5-trimethoxybenzene-1-carboximidamide hydrochloride
• 3,4,5-Trimethoxybenzimidamide hydrochloride
• 3,4,5-Trimethoxy-benzamidine hydrochloride
• 3,4,5-Trimethoxybenzene-1-carboximidamide--hydrogen chloride (1/1)
• AKOS005257413
• SB37109
• SY347522
• 3,4,5-trimethoxybenzamidine hydrochloride
• DB-261900
• MFCD07186251
• 3,4,5-Trimethoxybenzimidamidehydrochloride
• 4156-59-6
• 3,4,5-TRIMETHOXYBENZENECARBOXIMIDAMIDE HYDROCHLORIDE
• DTXSID90661765
• A918478
• 3,4,5-trimethoxybenzenecarboximidamide;hydrochloride
• 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride

• MDL： MFCD07186251
• Inchi： 1S/C10H14N2O3.ClH/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3;/h4-5H,1-3H3,(H3,11,12);1H
• InChI Key： XRKLJARSCWCCKX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC(C(=N)N)=CC=1OC)OC

Computed Properties

• Exact Mass: 246.07700
• Monoisotopic Mass: 246.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• PSA: 77.56000
• LogP: 2.59850

Additional information on 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride

Recent Advances in the Study of 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride (CAS: 4156-59-6)

3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride (CAS: 4156-59-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its trimethoxybenzene scaffold, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation, cancer, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of research involving 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride is its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses. The study utilized in vitro assays and murine models to show that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride has also been explored for its anticancer activity. A recent preprint article (2024) available on bioRxiv reported that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the intrinsic mitochondrial pathway. The researchers employed flow cytometry and Western blot analysis to confirm the upregulation of pro-apoptotic proteins such as Bax and caspase-3. Furthermore, the compound exhibited synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as an adjunct therapy in oncology.

The synthesis and optimization of 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride have also been a focal point of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, which involves a streamlined three-step process starting from gallic acid. The authors emphasized the scalability of this method, which could facilitate large-scale production for further preclinical and clinical studies. Additionally, computational studies have been conducted to predict the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile, which are critical for its development as a drug candidate.

Despite these promising findings, challenges remain in the development of 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride as a therapeutic agent. For instance, its solubility and bioavailability need to be further optimized to enhance its efficacy in vivo. Moreover, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials. Future research directions may include the design of derivatives with improved pharmacological properties and the exploration of its potential in other therapeutic areas, such as neurodegenerative diseases.

In conclusion, 3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride (CAS: 4156-59-6) represents a promising compound with diverse therapeutic potential. Recent studies have shed light on its anti-inflammatory and anticancer mechanisms, as well as its synthetic accessibility. However, further research is needed to address existing limitations and fully realize its clinical applications. This compound exemplifies the intersection of chemistry and biology in drug discovery, offering valuable insights for researchers in the field.